Cas no 20892-17-5 (1,3-dimethyl-6,7-dihydro-2-benzothiophen-4(5{H})-one)

• Product Name: 1,3-dimethyl-6,7-dihydro-2-benzothiophen-4(5{H})-one
• CAS No: 20892-17-5
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 2193027
• PubChem ID: 5200260
• Update Time: 2025-04-21

1,3-dimethyl-6,7-dihydro-2-benzothiophen-4(5{H})-one Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophen-4(5h)-one, 6,7-dihydro-1,3-dimethyl-
• DB-342406
• 1,3-dimethyl-6,7-dihydro-2-benzothiophen-4(5H)-one
• AKOS005620793
• CS-0320705
• 1,3-dimethyl-6,7-dihydro-5H-2-benzothiophen-4-one
• 1,3-Dimethyl-6,7-dihydrobenzo[c]thiophen-4(5H)-one
• SCHEMBL5262703
• 2-Benzothiophen-4(5H)-one, 6,7-dihydro-1,3-dimethyl-
• 1,3-dimethyl-4,5,6,7-tetrahydro-2-benzothiophen-4-one
• 20892-17-5
• 1,3-dimethyl-4-keto-4,5,6,7-tetrahydrobenzo[c]thiophene
• STK785142
• 1,3-dimethyl-6,7-dihydro-2-benzothiophen-4(5{H})-one

• Inchi： 1S/C10H12OS/c1-6-8-4-3-5-9(11)10(8)7(2)12-6/h3-5H2,1-2H3
• InChI Key： HYCRZWWNQKLDKT-UHFFFAOYSA-N
• SMILES： S1C(C)=C2C(CCCC2=C1C)=O

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones